3-chloro-N-(2-(3-methylisoxazol-5-yl)ethyl)benzenesulfonamide
Overview
Description
3-chloro-N-(2-(3-methylisoxazol-5-yl)ethyl)benzenesulfonamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known by its chemical name, TAK-659. In
Scientific Research Applications
Anti-Inflammatory Activity
Isoxazoles, including our compound of interest, have demonstrated anti-inflammatory properties. Researchers have explored their potential as COX-1 inhibitors, which could be valuable for cancer treatment and neuro-inflammation-derived neurodegenerative diseases .
Anticancer Potential
The substitution of various groups on the isoxazole ring influences its activity. Some isoxazole derivatives exhibit anticancer effects. For instance, Vitale et al. designed and synthesized new isoxazoles based on a highly selective COX-1 inhibitor, which holds promise for cancer therapy .
Antimicrobial and Antiviral Properties
Certain isoxazole derivatives, including our compound, possess antimicrobial and antiviral activities. These properties make them interesting targets for drug development against infectious diseases .
Anticonvulsant Effects
Studies have investigated isoxazoles as potential anticonvulsants. The isoxazole nucleus, when modified with specific substituents, may exhibit antiepileptic properties .
Immunomodulatory Activity
Isoxazoles have also been explored as immunosuppressants. Researchers have studied their impact on immune responses, which could have implications for autoimmune diseases and transplantation .
Other Therapeutic Applications
Beyond the mentioned fields, isoxazoles continue to be investigated for their analgesic, antidepressant, and other therapeutic properties. Notably, several marketed drugs contain the isoxazole nucleus, emphasizing its importance in drug discovery .
Future Directions
The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research . This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs .
properties
IUPAC Name |
3-chloro-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN2O3S/c1-9-7-11(18-15-9)5-6-14-19(16,17)12-4-2-3-10(13)8-12/h2-4,7-8,14H,5-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNOYYCGYSNVUIN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)CCNS(=O)(=O)C2=CC(=CC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(2-(3-methylisoxazol-5-yl)ethyl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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